Cas no 1333319-72-4 (tert-butyl 6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate)

• Product Name: tert-butyl 6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate
• CAS No: 1333319-72-4
• MF: C₁₈H₂₄BFN₂O₄
• MW: 362.203568458557
• MDL: MFCD18909495
• CID: 1030108
• PubChem ID: 71304733
• Update Time: 2025-06-09

tert-butyl 6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
• tert-butyl 6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate
• tert-butyl 6-fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-1-carboxylate
• tert-Butyl6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
• DTXSID00745348
• CS-0054328
• 1333319-72-4

• MDL： MFCD18909495
• Inchi： 1S/C18H24BFN2O4/c1-16(2,3)24-15(23)22-14-9-11(20)8-13(12(14)10-21-22)19-25-17(4,5)18(6,7)26-19/h8-10H,1-7H3
• InChI Key： WDZOMMFFIMMYEY-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(C=NN2C(=O)OC(C)(C)C)C(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 362.1813156g/mol
• Monoisotopic Mass: 362.1813156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on tert-butyl 6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate

Professional Introduction to Tert-butyl 6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate (CAS No. 1333319-72-4)

Tert-butyl 6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate (CAS No. 1333319-72-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of boronic acid esters and is characterized by its unique structural features, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and utility in synthetic chemistry. Specifically, the presence of a tert-butyl group provides steric stability and enhances the compound's solubility in organic solvents. Additionally, the 6-fluoro substituent introduces electronic effects that can influence the reactivity and binding properties of the molecule. The core indazole scaffold is further modified by a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group, which is a boronic acid ester moiety commonly used in cross-coupling reactions such as Suzuki-Miyaura coupling.

In recent years, boronic acid esters have become increasingly important in drug discovery and development due to their ability to participate in efficient and selective coupling reactions. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound serves as a versatile handle for introducing complex aryl or heteroaryl groups into larger molecular frameworks. This capability has been leveraged in the synthesis of novel pharmaceuticals targeting various therapeutic areas.

The pharmaceutical industry has shown particular interest in indazole derivatives due to their broad spectrum of biological activities. Indazoles are known to exhibit properties such as kinase inhibition, antimicrobial effects, and anti-inflammatory responses. The introduction of fluorine atoms into indazole derivatives often enhances their metabolic stability and binding affinity to biological targets. In this context, Tert-butyl 6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate represents a promising scaffold for further derivatization and optimization.

Recent advances in synthetic methodologies have further highlighted the utility of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions allows for the efficient construction of complex indazole derivatives from simpler precursors. The tert-butyl ester group also facilitates subsequent functionalization through hydrolysis or transesterification reactions, providing chemists with multiple avenues for structural diversification.

The development of new therapeutic agents often relies on innovative synthetic strategies to access structurally diverse libraries of compounds. Tert-butyl 6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate exemplifies how functionalized boronic acid esters can serve as key intermediates in such endeavors. By integrating this compound into multi-step synthetic routes, researchers can rapidly generate novel indazole-based molecules with tailored biological properties.

The growing body of literature on fluorinated heterocycles underscores their significance in medicinal chemistry. Fluorine atoms can modulate the pharmacokinetic profiles of drug candidates by influencing factors such as lipophilicity and metabolic stability. The incorporation of fluorine into indazole derivatives has been shown to enhance their bioavailability and reduce susceptibility to degradation by enzymatic pathways. Consequently, compounds like Tert-butyl 6-fluoro-4-(4,4,5,5-tetramethyl-1，3，2-dioxaborlanan - 2 - yl)indazole - 1 - carboxylate are highly sought after by pharmaceutical companies engaged in structure-based drug design.

In conclusion，Tert-butyl 6-fluoro - 4 - (4，4，5，5 - tetramethyl - 1，3，2 - dioxaborlanan - 2 - yl)indazole - 1 - carboxylate (CAS No. 1333319 - 72 - 4) is a versatile intermediate that plays a crucial role in modern synthetic chemistry and drug discovery。 Its unique structural features， including the presence of fluoro， tert-butyl， and boronic acid ester functionalities， make it an invaluable tool for constructing biologically active molecules。 As research continues to uncover new applications for fluorinated heterocycles， compounds like this are expected to remain at the forefront of pharmaceutical innovation。